
An In-depth Technical Guide on (5-Methyl-1-
Tritylimidazol-4-yl)Methanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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(5-Methyl-1-Tritylimidazol-4-

yl)Methanol

Cat. No.: B175492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(5-Methyl-1-Tritylimidazol-4-yl)Methanol is a heterocyclic organic compound featuring a

methyl and a trityl group attached to an imidazole ring, which also bears a hydroxymethyl

substituent. This molecule is recognized primarily as a drug intermediate, suggesting its role as

a building block in the synthesis of more complex, pharmacologically active molecules. This

technical guide provides a summary of its fundamental properties, drawing from available

chemical supplier data. However, a comprehensive profile encompassing detailed experimental

data, extensive biological activity, and specific applications in drug development remains

largely undocumented in publicly accessible scientific literature.

Core Properties
Initial searches have identified key identifiers and basic characteristics of (5-Methyl-1-
Tritylimidazol-4-yl)Methanol.

Chemical and Physical Properties
A summary of the available quantitative data is presented in Table 1. It is important to note that

much of the specific physical data, such as melting point, boiling point, and solubility, is not

consistently reported across public sources.
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Table 1: Summary of Basic Properties for (5-Methyl-1-Tritylimidazol-4-yl)Methanol

Property Value Source

CAS Number 106147-84-6 Chemical Supplier Catalogs

Molecular Formula C₂₄H₂₂N₂O Chemical Supplier Catalogs

Molecular Weight ~354.45 g/mol Calculated

Appearance White powder Chemical Supplier Catalogs

Purity >97% to >98% Chemical Supplier Catalogs

Moisture Content Typically ≤0.5% Chemical Supplier Catalogs

Impurity Levels Typically ≤1.0% Chemical Supplier Catalogs

Melting Point Not consistently reported -

Boiling Point Not consistently reported -

Solubility Not reported -

pKa Not reported -

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

(5-Methyl-1-Tritylimidazol-4-yl)Methanol are not readily available in the public domain. While

it is known to be a drug intermediate, the specific synthetic routes and reaction conditions used

for its production are likely proprietary and contained within patents or internal company

documents that are not publicly accessible.

A plausible, though unconfirmed, synthetic pathway could involve the following logical steps, as

illustrated in the conceptual workflow below.
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Conceptual Synthesis Workflow

Starting Materials
(e.g., 4-methylimidazole derivative)
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Purification
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(5-Methyl-1-Tritylimidazol-4-yl)Methanol

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of (5-Methyl-1-Tritylimidazol-4-yl)Methanol.

Analytical Characterization
While specific spectral data (NMR, IR, MS) for (5-Methyl-1-Tritylimidazol-4-yl)Methanol is not

publicly available, a standard analytical workflow for its characterization would include the

following techniques.
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Analytical Characterization Workflow

Synthesized Product

Purity Assessment
(HPLC, TLC) Structural Elucidation

Final Characterized Compound NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., ESI-MS) IR Spectroscopy
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Caption: A standard workflow for the analytical characterization of a synthesized compound.

Biological Activity and Signaling Pathways
There is a notable absence of publicly available information regarding the biological activity of

(5-Methyl-1-Tritylimidazol-4-yl)Methanol itself. Its designation as a "drug intermediate"

strongly implies that it is used in the synthesis of other molecules that are being investigated for

therapeutic purposes. The biological effects and any associated signaling pathways would be

attributed to these final drug candidates rather than the intermediate itself.

The trityl group is often used as a protecting group in organic synthesis, which is typically

removed in a later step. If the trityl group is present in a final active pharmaceutical ingredient, it

would significantly increase the molecule's lipophilicity, which could influence its

pharmacokinetic and pharmacodynamic properties.

Conclusion and Future Outlook
(5-Methyl-1-Tritylimidazol-4-yl)Methanol is a chemical intermediate with established basic

identifiers. However, for a compound to be fully characterized for use in research and drug

development, a significant amount of detailed experimental data is required. The current lack of
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publicly available information on its specific physical properties, detailed synthesis and

purification protocols, and biological activity presents a considerable knowledge gap.

Future research, likely to be found in forthcoming patents or scientific publications from entities

that utilize this intermediate, will be necessary to build a more comprehensive understanding of

this compound and its ultimate applications in the pharmaceutical industry. For researchers and

scientists, direct inquiry with chemical suppliers for more detailed certificates of analysis or

technical data sheets may yield more specific information than is currently available in the

public domain.

To cite this document: BenchChem. [An In-depth Technical Guide on (5-Methyl-1-
Tritylimidazol-4-yl)Methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175492#5-methyl-1-tritylimidazol-4-yl-methanol-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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